Cas no 2172371-43-4 (2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylacetamido}oxy)acetic acid)

• Product Name: 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylacetamido}oxy)acetic acid
• CAS No: 2172371-43-4
• MF: C₂₅H₂₃N₃O₆
• MW: 461.466626405716
• CID: 6227753
• PubChem ID: 165535808
• Update Time: 2025-06-08

2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylacetamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylacetamido}oxy)acetic acid
• EN300-1474483
• 2172371-43-4
• 2-({2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-methylacetamido}oxy)acetic acid

• Inchi： 1S/C25H23N3O6/c1-28(34-15-24(30)31)23(29)12-16-10-11-17(13-26-16)27-25(32)33-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-11,13,22H,12,14-15H2,1H3,(H,27,32)(H,30,31)
• InChI Key： LZQUZJAJZTXJMW-UHFFFAOYSA-N
• SMILES： O(C(NC1=CN=C(C=C1)CC(N(C)OCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.15868546g/mol
• Monoisotopic Mass: 461.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 118Ų

Additional information on 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylacetamido}oxy)acetic acid

Research Brief on 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylacetamido}oxy)acetic acid (CAS: 2172371-43-4)

In recent years, the compound 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylacetamido}oxy)acetic acid (CAS: 2172371-43-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the pyridine moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for more complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for industrial-scale production. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its physicochemical properties. Additionally, computational modeling has provided insights into its molecular interactions, which are crucial for its application in drug design.

One of the key findings from recent research is the compound's role as a linker or spacer in the development of peptide-based therapeutics. Its ability to facilitate the conjugation of peptides to other molecules, such as fluorescent tags or drug payloads, has been demonstrated in several preclinical studies. This property is particularly valuable in the design of targeted drug delivery systems, where precise control over molecular interactions is essential.

Furthermore, the compound's stability under physiological conditions has been investigated, with promising results indicating its suitability for in vivo applications. Researchers have also explored its potential as a scaffold for the development of novel inhibitors targeting specific enzymes or receptors involved in disease pathways. These studies highlight the versatility of 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylacetamido}oxy)acetic acid in both academic and industrial settings.

In conclusion, the ongoing research on 2-({2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-methylacetamido}oxy)acetic acid (CAS: 2172371-43-4) underscores its potential as a valuable tool in chemical biology and pharmaceutical development. Its unique structural features and functional properties make it a promising candidate for various applications, from peptide synthesis to targeted drug delivery. Future studies are expected to further elucidate its mechanisms of action and expand its utility in therapeutic interventions.